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Compound of Interest

Compound Name: GSK3735967

Cat. No.: B15568910 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe

Handling, Storage, and Disposal of the Potent DNMT1 Inhibitor, GSK3735967.

This document provides crucial safety and logistical information for the handling of

GSK3735967, a potent and selective non-nucleoside inhibitor of DNA methyltransferase 1

(DNMT1). Adherence to these guidelines is essential to ensure personnel safety and maintain

experimental integrity.

Immediate Safety and Handling
GSK3735967 is a potent bioactive compound. While a specific Safety Data Sheet (SDS) is not

publicly available, based on its intended biological activity and data for similar research

compounds, it should be handled with care, assuming it may be harmful if swallowed, cause

skin irritation, and cause serious eye irritation.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent exposure through inhalation, ingestion,

or skin contact.
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PPE Category Item Specification

Eye Protection Safety Goggles

Must be worn at all times.

Should provide a complete

seal around the eyes.

Hand Protection Nitrile Gloves

Double-gloving is

recommended. Change gloves

immediately if contaminated.

Body Protection Laboratory Coat

Fully buttoned. Consider a

disposable gown for

procedures with a high risk of

splashing.

Respiratory Protection Fume Hood

All handling of solid

GSK3735967 and preparation

of solutions must be performed

in a certified chemical fume

hood.

Engineering Controls and Hygiene
Ventilation: Always handle GSK3735967 in a well-ventilated area, preferably a chemical

fume hood, to minimize inhalation risk.

Eye Wash and Safety Shower: An accessible and tested eye wash station and safety shower

are critical when handling this compound.

Hand Washing: Wash hands thoroughly with soap and water after handling and before

leaving the laboratory.

Storage and Disposal Plan
Proper storage and disposal are critical for safety and environmental protection.

Storage Protocols
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Parameter Guideline

Solid Form Store at -20°C for long-term stability.

In Solvent (e.g., DMSO)
Aliquot and store at -80°C. Avoid repeated

freeze-thaw cycles.

Container Use tightly sealed, clearly labeled containers.

Disposal Plan
All waste containing GSK3735967 must be treated as hazardous chemical waste.

Waste Type Disposal Procedure

Solid Waste

Collect in a designated, sealed container

labeled "Hazardous Chemical Waste." This

includes contaminated consumables like pipette

tips, tubes, and gloves.

Liquid Waste

Collect in a sealed, compatible, and clearly

labeled waste container. Do not dispose of down

the drain.

Empty Containers

Triple rinse with a suitable solvent (e.g., ethanol

or acetone). The rinsate must be collected as

hazardous liquid waste. The rinsed container

can then be disposed of according to

institutional guidelines.

Experimental Protocols
DNMT1 Inhibition Assay
This protocol outlines a general method for assessing the inhibitory activity of GSK3735967 on

DNMT1, a common experiment for this type of compound.

1. Reagent Preparation:
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Assay Buffer: Prepare a suitable buffer (e.g., 50 mM Tris-HCl, pH 7.5, 1 mM DTT, 5%
glycerol).
DNMT1 Enzyme: Dilute recombinant human DNMT1 to the desired concentration in assay
buffer.
DNA Substrate: Use a hemimethylated DNA substrate.
S-adenosyl methionine (SAM): Prepare a stock solution of this methyl donor.
GSK3735967: Prepare a serial dilution of GSK3735967 in DMSO.

2. Assay Procedure:

Add assay buffer to all wells of a 96-well plate.
Add the DNA substrate to all wells.
Add the serially diluted GSK3735967 or DMSO (vehicle control) to the appropriate wells.
Add the diluted DNMT1 enzyme to all wells except the negative control.
Initiate the reaction by adding SAM to all wells.
Incubate the plate at 37°C for the desired reaction time (e.g., 1 hour).
Stop the reaction.
Quantify the extent of DNA methylation using a suitable method, such as an ELISA-based
assay that detects 5-methylcytosine.

3. Data Analysis:

Calculate the percentage of inhibition for each concentration of GSK3735967.
Plot the percentage of inhibition against the logarithm of the inhibitor concentration.
Determine the IC50 value by fitting the data to a dose-response curve.

Visualizations
DNMT1 Signaling Pathway and Inhibition
The following diagram illustrates the central role of DNMT1 in maintaining DNA methylation

patterns and how inhibitors like GSK3735967 can block this process.
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DNMT1-Mediated DNA Methylation and Inhibition
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Caption: DNMT1 maintains methylation, leading to gene silencing. GSK3735967 inhibits this

process.

Experimental Workflow for DNMT1 Inhibition Assay
This workflow provides a visual representation of the key steps in determining the inhibitory

potential of GSK3735967.
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Workflow for DNMT1 Inhibition Assay
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Caption: A stepwise workflow for conducting a DNMT1 inhibition assay.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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